molecular formula C12H10ClF2N3 B8341396 3-Amino-2-chloro-4-[(2,6-difluorobenzyl)amino]pyridine

3-Amino-2-chloro-4-[(2,6-difluorobenzyl)amino]pyridine

Cat. No. B8341396
M. Wt: 269.68 g/mol
InChI Key: ZAXYOUDKPOIFEH-UHFFFAOYSA-N
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Patent
US05166209

Procedure details

A 3-neck 5-L flask, equipped with a thermometer, reflux condenser, nitrogen inlet and a mechanical stirrer was charged with 4-[(2,6-difluorobenzyl)amino]3-nitropyridine(146g, 0.55mol) and concentrated hydrochloric acid(1.4L, 16.8mol). The solution was heated on a steam bath to 90° C. and stannous chloride dihydrate(659g, 2.92mol) was added portionwise. After heating the suspension at 90° C. for 1.5 hours, the condenser was replaced with a distillation apparatus and approximately 1.5L of H2O removed by distillation at 100mm Hg. The remaining suspension was cooled in an ice bath and neutralized to pH 7 with concentrated ammonium hydroxide. The pasty solid was collected by filtration and dried overnight on a Buechner funnel. The still damp solid was transferred to a 12-L flask equipped with a mechanical stirrer and reflux condenser and charged with ethyl acetate. With rapid stirring, the suspension was heated at reflux for 3.5 hours on a steam bath, cooled slightly, filtered using positive nitrogen pressure, and the filtrate concentrated in vacuo. The resulting oily solid was slurried in ethyl ether, solids collected by filtration and dried overnight on a Buechner funnel to yield 123g (83.1%) of 3-amino-2-chloro-4-[(2,6-difluorobenzyl)amino]pyridine. TLC (silica gel, EtOAc/ether, 1:1) Rf =0.71; mp=221°-2230° C.; 1H NMR (DMSO-d6): 4.36(d,J=5.1 Hz, 2H, CH2), 4.84 (s, 2H, NH2), 6.06(t, J=5.1 Hz, 1H, NH), 6.54(d,J=5.4Hz, 1H, C-5H), 7.01-7.65 (m, 3H, C-3'H, C-4'H, C-5'H), 7.44 (d, J=5.3 Hx, 1H, C-6H).
[Compound]
Name
5-L
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0.55 mol
Type
reactant
Reaction Step Two
Quantity
1.4 L
Type
reactant
Reaction Step Two
[Compound]
Name
stannous chloride dihydrate
Quantity
2.92 mol
Type
reactant
Reaction Step Three
Name
Quantity
1.5 L
Type
solvent
Reaction Step Four
Name
Yield
83.1%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:18]=[CH:17][CH:16]=[C:15]([F:19])[C:3]=1[CH2:4][NH:5][C:6]1[CH:11]=[CH:10][N:9]=[CH:8][C:7]=1[N+:12]([O-])=O.[ClH:20]>O>[NH2:12][C:7]1[C:8]([Cl:20])=[N:9][CH:10]=[CH:11][C:6]=1[NH:5][CH2:4][C:3]1[C:2]([F:1])=[CH:18][CH:17]=[CH:16][C:15]=1[F:19]

Inputs

Step One
Name
5-L
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
Quantity
0.55 mol
Type
reactant
Smiles
FC1=C(CNC2=C(C=NC=C2)[N+](=O)[O-])C(=CC=C1)F
Name
Quantity
1.4 L
Type
reactant
Smiles
Cl
Step Three
Name
stannous chloride dihydrate
Quantity
2.92 mol
Type
reactant
Smiles
Step Four
Name
Quantity
1.5 L
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
90 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
reflux condenser, nitrogen inlet and a mechanical stirrer
TEMPERATURE
Type
TEMPERATURE
Details
After heating the suspension at 90° C. for 1.5 hours
Duration
1.5 h
CUSTOM
Type
CUSTOM
Details
removed by distillation at 100mm Hg
TEMPERATURE
Type
TEMPERATURE
Details
The remaining suspension was cooled in an ice bath
FILTRATION
Type
FILTRATION
Details
The pasty solid was collected by filtration
CUSTOM
Type
CUSTOM
Details
dried overnight on a Buechner funnel
Duration
8 (± 8) h
CUSTOM
Type
CUSTOM
Details
The still damp solid was transferred to a 12-L flask
CUSTOM
Type
CUSTOM
Details
equipped with a mechanical stirrer
TEMPERATURE
Type
TEMPERATURE
Details
reflux condenser
ADDITION
Type
ADDITION
Details
charged with ethyl acetate
TEMPERATURE
Type
TEMPERATURE
Details
With rapid stirring, the suspension was heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 3.5 hours on a steam bath
Duration
3.5 h
TEMPERATURE
Type
TEMPERATURE
Details
cooled slightly
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate concentrated in vacuo
FILTRATION
Type
FILTRATION
Details
solids collected by filtration
CUSTOM
Type
CUSTOM
Details
dried overnight on a Buechner funnel
Duration
8 (± 8) h

Outcomes

Product
Name
Type
product
Smiles
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 83.1%
Name
Type
product
Smiles
NC=1C(=NC=CC1NCC1=C(C=CC=C1F)F)Cl

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.